Cas no 2680781-19-3 (benzyl 7-bromo-8-hydroxy-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate)

• Product Name: benzyl 7-bromo-8-hydroxy-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate
• CAS No: 2680781-19-3
• MF: C₁₉H₂₀BrNO₃
• MW: 390.271004676819
• CID: 5623442
• PubChem ID: 165926796
• Update Time: 2025-10-30

benzyl 7-bromo-8-hydroxy-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28302611
• 2680781-19-3
• benzyl 7-bromo-8-hydroxy-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate

• Inchi： 1S/C19H20BrNO3/c1-13-11-21(19(23)24-12-14-5-3-2-4-6-14)8-7-15-9-17(20)18(22)10-16(13)15/h2-6,9-10,13,22H,7-8,11-12H2,1H3
• InChI Key： UVQVFUIYOBVCPR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)CCN(C(=O)OCC1C=CC=CC=1)CC2C)O

Computed Properties

• Exact Mass: 389.06266g/mol
• Monoisotopic Mass: 389.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 7-bromo-8-hydroxy-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate

Benzyl 7-bromo-8-hydroxy-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate (CAS No. 2680781-19-3): A Comprehensive Overview

Benzyl 7-bromo-8-hydroxy-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate, identified by its CAS number 2680781-19-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzazepine class, a heterocyclic structure known for its diverse biological activities. The presence of multiple functional groups, including a bromine atom at the 7-position and a hydroxyl group at the 8-position, contributes to its unique chemical properties and potential therapeutic applications.

The< strong>benzyl moiety in the name indicates the presence of an ester group at the 3-position of the benzazepine core. This ester functionality not only influences the solubility and stability of the compound but also serves as a versatile handle for further chemical modifications. The< strong>7-bromo substitution is particularly noteworthy, as bromine atoms are often employed in medicinal chemistry to enhance binding affinity and metabolic stability. The< strong>8-hydroxy group adds another layer of complexity, potentially influencing both the pharmacokinetic profile and the overall biological activity of the molecule.

The< strong>1-methyl group at the 1-position of the tetrahydro-1H-3-benzazepine scaffold is another critical feature that contributes to the compound's pharmacological properties. Methyl groups are frequently incorporated into drug candidates to modulate lipophilicity and improve pharmacokinetic profiles. The< strong>2,3,4,5-tetrahydro prefix denotes a partially saturated ring system, which can affect the molecule's flexibility and interactions with biological targets. Together, these structural elements create a complex scaffold with potential for multiple biological interactions.

In recent years, there has been growing interest in benzazepine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that benzazepines can interact with a wide range of biological targets, including serotonin receptors, which are implicated in mood disorders such as depression and anxiety. The< strong>7-bromo and< strong>8-hydroxy substituents in particular have been shown to enhance binding affinity to certain serotonin receptor subtypes, making this compound a promising candidate for further investigation.

The< strong>benzyl ester functionality at the 3-position offers additional opportunities for chemical manipulation. Ester groups can be hydrolyzed under specific conditions to yield carboxylic acids or used in coupling reactions to attach other bioactive moieties. This versatility makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

Recent research has also explored the potential of this compound in treating neurological disorders. Benzazepine derivatives have been investigated for their ability to modulate neurotransmitter systems involved in cognitive function and memory formation. The< strong>1-methyl group and the partially saturated ring system contribute to the compound's ability to interact with these systems without causing excessive side effects.

The< strong>tetrahydro-1H-3-benzazepine core is known for its ability to cross the blood-brain barrier, which is crucial for compounds intended to act on central nervous system (CNS) targets. This property makes it an attractive scaffold for developing drugs that need to reach their site of action within the brain. Additionally, the presence of both bromine and hydroxyl substituents suggests that this compound may exhibit multiple mechanisms of action, further enhancing its therapeutic potential.

In conclusion,< strong>Benzyl 7-bromo-8-hydroxy-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate (CAS No. 2680781-19-3) is a structurally complex and multifunctional compound with significant potential in pharmaceutical research. Its unique combination of substituents and scaffolding makes it a valuable tool for drug discovery and development. Further studies are warranted to fully elucidate its biological activity and therapeutic applications.